Cas no 25876-07-7 (2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI))

2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI) structure
25876-07-7 structure
Product Name:2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI)
CAS No:25876-07-7
MF:C11H16O5
MW:228.241744041443
CID:261435
PubChem ID:6433942
Update Time:2025-04-19

2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid(2E)-, butyl oxiranylmethyl ester (9CI)
    • 1-O-butyl 4-O-(oxiran-2-ylmethyl) (Z)-but-2-enedioate
    • SCHEMBL11647821
    • 25876-07-7
    • Butyl glycidyl fumarate
    • FUMARIC ACID, BUTYL 2,3-EPOXYPROPYL ESTER
    • DTXSID301031007
    • Butyl 2,3-epoxypropyl fumarate
    • 2-Butenedioic acid (E)-, butyl oxiranylmethyl ester
    • Inchi: 1S/C11H16O5/c1-2-3-6-14-10(12)4-5-11(13)16-8-9-7-15-9/h4-5,9H,2-3,6-8H2,1H3/b5-4-
    • InChI Key: VBZMQBCINSHBFF-PLNGDYQASA-N
    • SMILES: O1CC1COC(/C=C\C(=O)OCCCC)=O

Computed Properties

  • Exact Mass: 228.09978
  • Monoisotopic Mass: 228.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.1Ų

Experimental Properties

  • Density: 1.0997 (rough estimate)
  • Boiling Point: 290.05°C (rough estimate)
  • Refractive Index: 1.4420 (estimate)
  • PSA: 65.13
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